Cas no 695215-93-1 (Dimethyl 5-(N-methylmethylsulfonamido)isophthalate)

• Product Name: Dimethyl 5-(N-methylmethylsulfonamido)isophthalate
• CAS No: 695215-93-1
• MF: C₁₂H₁₅NO₆S
• MW: 301.31560254097
• CID: 391677
• PubChem ID: 11324067
• Update Time: 2025-04-19

Dimethyl 5-(N-methylmethylsulfonamido)isophthalate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 5-(N-methylmethylsulfonamido)isophthalate
• dimethyl 5-[methyl(methylsulfonyl)amino]benzene-1,3-dicarboxylate
• DTXSID70462434
• 695215-93-1
• QOWAJGMOKXVZRT-UHFFFAOYSA-N
• SCHEMBL475760
• Dimethyl5-(N-methylmethylsulfonamido)isophthalate
• dimethyl 5-[methyl(methylsulfonyl)amino]isophthalate
• 1,3-Benzenedicarboxylic acid, 5-[methyl(methylsulfonyl)amino]-,dimethyl ester
• 1,3-dimethyl 5-(N-methylmethanesulfonamido)benzene-1,3-dicarboxylate
• DB-360259
• G71773

• Inchi： 1S/C12H15NO6S/c1-13(20(4,16)17)10-6-8(11(14)18-2)5-9(7-10)12(15)19-3/h5-7H,1-4H3
• InChI Key： QOWAJGMOKXVZRT-UHFFFAOYSA-N
• SMILES： S(C)(N(C)C1C=C(C(=O)OC)C=C(C(=O)OC)C=1)(=O)=O

Computed Properties

• Exact Mass: 301.06200837g/mol
• Monoisotopic Mass: 301.06200837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 98.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives